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Compound of Interest

Compound Name: (11Z)-eicosenoyl-CoA

Cat. No.: B15545887 Get Quote

(11Z)-Eicosenoyl-CoA: A Comprehensive
Technical Guide
(11Z)-Eicosenoyl-CoA, a monounsaturated very-long-chain fatty acyl-CoA, plays a crucial role

as an intermediate in various metabolic pathways. This technical guide provides a detailed

overview of its nomenclature, biochemical synthesis, and involvement in cellular processes.

The information is intended for researchers, scientists, and drug development professionals

engaged in the study of lipid metabolism and related therapeutic areas.

Nomenclature and Synonyms of (11Z)-Eicosenoyl-
CoA
(11Z)-Eicosenoyl-CoA is known by several synonyms in scientific literature, reflecting different

naming conventions. A comprehensive list of these synonyms is provided in Table 1 to facilitate

accurate identification and data retrieval.
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Synonym Category Synonym

Systematic Name (11Z)-eicosenoyl-CoA

Alternative Spelling (11Z)-Icosenoyl-CoA

Cis/Trans Isomer Notation 11cis-Eicosenoyl-CoA

11cis-Icosenoyl-CoA

Inclusion of "Coenzyme A" (11Z)-Eicosenoyl-coenzyme A

(11Z)-Icosenoyl-coenzyme A

11cis-Eicosenoyl-coenzyme A

11cis-Icosenoyl-coenzyme A

Abbreviated Forms Eicosenoyl-CoA

Icosenoyl-CoA

CoA(20:1(11Z))

IUPAC Name

S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-

aminopurin-9-yl)-4-hydroxy-3-

phosphonooxyoxolan-2-yl]methoxy-

hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-

2-hydroxy-3,3-

dimethylbutanoyl]amino]propanoylamino]ethyl]

(11Z)-icos-11-enethioate

Table 1: Synonyms and alternative names for (11Z)-eicosenoyl-CoA in scientific literature.

Biochemical Pathways and Interactions
(11Z)-Eicosenoyl-CoA is a key metabolite in the elongation of fatty acids and serves as a

precursor for the synthesis of complex lipids such as sphingolipids.

Fatty Acid Elongation
(11Z)-Eicosenoyl-CoA is an intermediate in the fatty acid elongation cycle, a process that

occurs in the endoplasmic reticulum. This pathway incrementally adds two-carbon units to an
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acyl-CoA substrate. (11Z)-Eicosenoyl-CoA itself can be a substrate for further elongation by

the ELOVL (Elongation of Very Long Chain Fatty Acids) family of enzymes. For instance,

ELOVL7 has a preference for C18-CoA substrates but can accept fatty acyl-CoAs up to C20 in

length[1].

The general fatty acid elongation cycle is depicted in the following workflow:
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Fatty Acid Elongation Cycle
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Precursor to (11Z)-Eicosenoyl-CoA
(11Z)-Eicosenoyl-CoA is synthesized from its corresponding free fatty acid, (11Z)-eicosenoic

acid (also known as gondoic acid), through the action of an acyl-CoA synthetase (ACSL)[2].

This activation step is essential for the fatty acid to participate in metabolic pathways.
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Acyl-CoA Synthetase
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Activation of (11Z)-Eicosenoic Acid

Role in Sphingolipid Synthesis
Very-long-chain fatty acyl-CoAs are essential precursors for the synthesis of ceramides, the

backbone of sphingolipids. In the de novo synthesis pathway, a fatty acyl-CoA is condensed

with serine. While palmitoyl-CoA is the initial acyl-CoA in this pathway, the resulting

dihydroceramide can be further acylated with various fatty acyl-CoAs, including very-long-chain

species, by ceramide synthases (CerS)[3][4]. This contributes to the diversity of ceramide

species, which have distinct biological functions.
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De Novo Ceramide Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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